1-methyl-1H-benzo[d]imidazol-5-yl 2-chloro-6-fluorobenzoate

• IUPAC Name: (1-methylbenzimidazol-5-yl) 2-chloro-6-fluorobenzoate
• InChI: InChI=1S/C15H10ClFN2O2/c1-19-8-18-12-7-9(5-6-13(12)19)21-15(20)14-10(16)3-2-4-11(14)17/h2-8H,1H3
• InChI Key: KLGLOMRNUQWDDW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)OC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C15H10ClFN2O2
• Molecular Weight: 304.70 g/mol

Description

“1-methyl-1H-benzo[d]imidazol-5-yl 2-chloro-6-fluorobenzoate” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole derivatives can be synthesized through various methods. For instance, Rajendran et al. synthesized 1-substituted-2-(5-substituted-1-phenyl-1-H-pyrazol-3-yl)-1H-benzo[d]imidazole and 4-(1-chloro-1H-benzo[d]imidazol-2-yl)-6-fluoropyrimidin-2-amine.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

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